N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: N-[(4-hydroxyoxan-4-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H17NO4/c17-14(16-10-15(18)5-7-19-8-6-15)13-9-11-3-1-2-4-12(11)20-13/h1-4,9,18H,5-8,10H2,(H,16,17)
• InChI Key: OAZLKNHJLMGQDA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC3=CC=CC=C3O2)O
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, tetrahydro-2H-pyran-4-ylmethanol, a related compound, has a molecular weight of 116.16 g/mol.

Scientific Research Applications

Synthesis and Chemical Characteristics

• The synthesis of pyrazole and tetrazole derivatives, including those with modifications in sugar moieties, has been explored. Compounds like 3(5)-Carboxamido-4-(β-D-ribofuranosyl)pyrazoles with modified sugar segments demonstrated moderate inhibitors of in vitro growth of tumor cell lines, showcasing the importance of chemical structure modifications in biological activity (Popsavin et al., 2002).
• The practical synthesis of an orally active CCR5 antagonist, highlighting the synthesis process and the importance of chemical reactions in developing bioactive compounds, showcases the versatile applications of such compounds in medicinal chemistry (Ikemoto et al., 2005).

Biological Activities and Applications

• A study on the synthesis and evaluation of antimicrobial activity of new 3-Hydroxy-6-methyl-4-oxo-4H-pyran-2-carboxamide derivatives indicates their potential application in combating microbial infections. Certain derivatives showed higher antibacterial activity against strains like Staphylococcus aureus and Escherichia coli, as well as antifungal activity against Candida species (Aytemir et al., 2003).
• The synthesis, characterization, and in vitro antimicrobial screening of 2-Azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties reveal their potential as antibacterial agents against pathogenic bacteria such as S. aureus and E. coli (Idrees et al., 2020).
• Another study on the synthesis and antimicrobial activities of novel pyrazole, oxadiazoles, and isoxazole bearing benzofuran moiety presents the synthesis of new compounds with potential antibacterial and antifungal activities. This study provides insights into the chemical diversity and biological activity potential of benzofuran derivatives (Siddiqui et al., 2013).